3-Mercapto-2-methylbenzoic acid

• CAS No.: 188700-62-1
• Molecular Formula: C8H8O2S
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 2-methyl-3-sulfanylbenzoic acid
• InChI: InChI=1S/C8H8O2S/c1-5-6(8(9)10)3-2-4-7(5)11/h2-4,11H,1H3,(H,9,10)
• InChI Key: SLCSFMNQHPVVOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1S)C(=O)O

Description

3-Mercapto-2-methylbenzoic acid is a useful research compound. Its molecular formula is C8H8O2S and its molecular weight is 168.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-{[(ethyloxy)carbonothioyl]thio}-2-methylbenzoic acid (270 mg, 1.05 mmol) in a 1N aqueous sodium hydroxide solution (3 mL) was stirred at reflux for 15 hours. The mixture was cooled to room temperature and the pH was adjusted to 2 using concentrated aqueous hydrochloric acid. The aqueous mixture was extracted twice using dichloromethane and the combined organic solutions were washed with brine, then dried over anhydrous sodium sulfate. Filtration and concentration afforded 180 mg, 1.05 mmol (99%) of 3-mercapto-2-methylbenzoic acid. 1H NMR (400 MHz, CDCl3): 7.87 (d, 1H), 7.47 (d, 1H), 7.16-7.11 (m, 1H), 3.43 (s, 1H), 2.62 (s, 3H).